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Compound of Interest

Compound Name: Mycophenolate (sodium)

Cat. No.: B12507287

Application Notes and Protocols for
Mycophenolate Sodium in Mouse Models

Introduction

Mycophenolate is a potent, reversible inhibitor of inosine monophosphate dehydrogenase
(IMPDH), a critical enzyme in the de novo pathway of guanosine nucleotide synthesis.[1] This
mechanism makes it a highly selective immunosuppressive agent, as T and B lymphocytes are
critically dependent on this pathway for their proliferation.[1][2] Mycophenolate is available in
two primary forms: mycophenolate mofetil (MMF), a prodrug of the active mycophenolic acid
(MPA), and enteric-coated mycophenolate sodium (EC-MPS), which delivers MPA directly to
the small intestine.[1][3] These compounds are extensively used in preclinical animal models to
study autoimmune diseases and transplantation immunology.[4][5]

This document provides detailed application notes and protocols for the optimal use of
mycophenolate sodium for immunosuppression in mouse models, with a focus on dosage,
preparation, and experimental design.

Pharmacological Relationship and Dosage Conversion

While much of the preclinical literature reports dosages using MMF (brand name CellCept®),
these can be converted to therapeutically equivalent doses of EC-MPS (brand name
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Myfortic®). This conversion is essential for researchers specifically intending to use the sodium
salt formulation.

o Active Moiety: Both MMF and EC-MPS deliver the same active compound, Mycophenolic
Acid (MPA).[1]

e Bioequivalence: 1000 mg of MMF is considered therapeutically equivalent to 720 mg of EC-
MPS.[1]

e Conversion Factor:

o To find the equivalent EC-MPS dose from an MMF dose: MMF Dose (mg) x 0.72 = EC-
MPS Dose (mg)

o To find the equivalent MMF dose from an EC-MPS dose: EC-MPS Dose (mg) / 0.72 =
MMF Dose (mg)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.dovepress.com/impact-of-switching-from-mycophenolate-mofetil-to-enteric-coated-mycop-peer-reviewed-fulltext-article-CEG
https://www.dovepress.com/impact-of-switching-from-mycophenolate-mofetil-to-enteric-coated-mycop-peer-reviewed-fulltext-article-CEG
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Hydrolysis & Absorption

Gastrointestinal
& Liver Esterases
Enteric-Coated "

. Small Intestine
Mycophenolate Sodium (EC-MPS)

Drug Formulations

Mycophenolate Mofetil (MMF)
(Prodrug)

Rapidly Cleaved Active Compound

Mycophenolic Acid (MPA)

Mycophenolic Acid (MPA) Xanthosine Monophosphate (XMP)

IMPDH

Inosine Monophosphate
Dehydrogenase (IMPDH)

Inosine Monophosphate (IMP) Guanosine Monophosphate (GMP)

:

Guanosine Triphosphate (GTP)

Required for
IDNA Synthesis

T & B Lymphocyte
Proliferation

Immunosuppression

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Select Mouse Model
(e.g., NZBWF1 females, 27 weeks old)
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Duration: 8 weeks
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- Blood Pressure (Tail-cuff) - Flow cytometry for B and T cell counts
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- Kidney immunohistochemistry for
lymphocyte infiltration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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